Cas no 773872-15-4 ([3-(5-methylfuran-2-yl)phenyl]methanol)

• Product Name: [3-(5-methylfuran-2-yl)phenyl]methanol
• CAS No: 773872-15-4
• MF: C₁₂H₁₂O₂
• MW: 188.222483634949
• CID: 5228956
• Update Time: 2026-03-07

[3-(5-methylfuran-2-yl)phenyl]methanol Chemical and Physical Properties

Names and Identifiers

• [3-(5-methylfuran-2-yl)phenyl]methanol

• Inchi： 1S/C12H12O2/c1-9-5-6-12(14-9)11-4-2-3-10(7-11)8-13/h2-7,13H,8H2,1H3
• InChI Key： WZGQQGAFLIUAQF-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(C2=CC=C(C)O2)=C1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on [3-(5-methylfuran-2-yl)phenyl]methanol

Introduction to [3-(5-methylfuran-2-yl)phenyl]methanol (CAS No. 773872-15-4)

[3-(5-methylfuran-2-yl)phenyl]methanol is a significant compound in the field of pharmaceutical chemistry, renowned for its versatile applications in drug development and synthetic organic chemistry. This compound, identified by the CAS number 773872-15-4, has garnered considerable attention due to its structural uniqueness and potential therapeutic benefits. The presence of a 5-methylfuran-2-yl substituent in its molecular framework imparts distinctive chemical properties, making it a valuable intermediate in the synthesis of complex molecules.

The compound's molecular structure consists of a phenyl ring substituted with a hydroxymethyl group and a 5-methylfuran-2-yl moiety. This configuration allows for diverse chemical modifications, enabling researchers to tailor its properties for specific applications. In recent years, [3-(5-methylfuran-2-yl)phenyl]methanol has been extensively studied for its role in the development of novel pharmaceuticals. Its ability to serve as a precursor in the synthesis of bioactive molecules has made it a focal point in medicinal chemistry research.

One of the most compelling aspects of [3-(5-methylfuran-2-yl)phenyl]methanol is its utility in the synthesis of pharmacologically active compounds. The 5-methylfuran-2-yl group is particularly noteworthy, as it can participate in various chemical reactions that are essential for constructing complex drug molecules. For instance, this substituent can undergo functionalization reactions such as oxidation, reduction, or coupling, providing chemists with a broad spectrum of possibilities for molecular design.

In the realm of drug discovery, [3-(5-methylfuran-2-yl)phenyl]methanol has been utilized in the development of compounds with potential therapeutic applications. Its structural features make it an attractive candidate for further exploration in areas such as anti-inflammatory, anti-cancer, and neuroprotective therapies. Recent studies have highlighted its role in the synthesis of molecules that exhibit promising biological activities. These findings underscore the importance of this compound as a building block in pharmaceutical research.

The synthesis of [3-(5-methylfuran-2-yl)phenyl]methanol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that researchers have access to high-quality starting materials for their investigations. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been particularly effective in constructing the desired molecular framework.

The chemical properties of [3-(5-methylfuran-2-yl)phenyl]methanol make it an excellent candidate for further exploration in medicinal chemistry. Its ability to undergo diverse chemical modifications allows researchers to fine-tune its properties for specific applications. This flexibility has led to its use in the development of novel drug candidates that target various diseases and disorders. The compound's potential as a therapeutic agent continues to be investigated through both preclinical and clinical studies.

In conclusion, [3-(5-methylfuran-2-yl)phenyl]methanol (CAS No. 773872-15-4) is a compound of significant interest in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its role as a precursor in the synthesis of bioactive molecules has made it a valuable tool for researchers working on drug development. As our understanding of its chemical properties and biological activities continues to grow, we can expect to see further advancements in its application across various medical fields.